Cas no 189005-28-5 (2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one)

• Product Name: 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one
• CAS No: 189005-28-5
• MDL: MFCD01936045
• CID: 4627191
• Update Time: 2025-08-04

2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

• MDL： MFCD01936045

Additional information on 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

Compound CAS No. 189005-28-5: 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one

The compound with CAS No. 189005-28-5, known as 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyrazolone ring system substituted with a dichlorophenyl group and a trifluoromethyl group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for research and industrial applications.

Recent studies have highlighted the importance of pyrazolone derivatives in the development of advanced materials and pharmaceuticals. The trifluoromethyl group in this compound contributes to its high stability and reactivity, while the dichlorophenyl group enhances its aromaticity and electronic characteristics. These features make the compound a promising candidate for use in applications such as agrochemicals, pharmaceutical intermediates, and specialty chemicals.

One of the most notable advancements in the study of this compound involves its application in the synthesis of novel herbicides and fungicides. Researchers have demonstrated that the dichlorophenyl-substituted pyrazolone exhibits excellent bioactivity against various plant pathogens and weeds. This discovery has opened new avenues for sustainable agricultural practices, where the use of efficient and eco-friendly chemicals is increasingly demanded.

In addition to its agricultural applications, the compound has also shown potential in the field of medicinal chemistry. The trifluoromethyl-substituted pyrazolone has been found to possess anti-inflammatory and anti-tumor properties, making it a valuable lead compound for drug discovery programs. Recent studies have focused on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

The synthesis of 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediates such as dichlorobenzaldehyde and trifluoroacetyl compounds, followed by cyclization reactions to form the pyrazolone ring system. Researchers have also explored green chemistry approaches to improve the efficiency and sustainability of the synthesis process.

Another area of active research on this compound is its role in polymer chemistry. The unique electronic properties of the pyrazolone derivative make it an ideal candidate for use in conducting polymers and organic electronics. Recent studies have demonstrated that incorporating this compound into polymer matrices can significantly enhance their electrical conductivity and thermal stability, paving the way for innovative applications in flexible electronics and energy storage devices.

Furthermore, the compound has been utilized as a building block in supramolecular chemistry. Its ability to form hydrogen bonds and π-π interactions with other molecules makes it a valuable component in self-assembling systems and molecular recognition studies. Researchers have explored its potential in designing stimuli-responsive materials that can adapt to environmental changes such as temperature or pH levels.

In conclusion, CAS No. 189005-28-5, or 2-(2,4-Dichlorophenyl)-5-(trifluoromethyl)-2,4-dihydro-3H-pyrazol-3-one, is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial development.